Cas no 145064-47-7 (Benzonitrile, 4-amino-, monohydrate)

• Product Name: Benzonitrile, 4-amino-, monohydrate
• CAS No: 145064-47-7
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 1314675
• Update Time: 2024-08-18

Benzonitrile, 4-amino-, monohydrate Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-, monohydrate
• Benzonitrile, 4-amino-, hydrate (1:1)

• Inchi： 1S/C7H6N2.H2O/c8-5-6-1-3-7(9)4-2-6;/h1-4H,9H2;1H2
• InChI Key： VCTAFGDMCFCVAO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)=CC=1)#N.O

Computed Properties

• Exact Mass: 136.06374

Experimental Properties

• PSA: 81.31